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Compound of Interest

Compound Name: Tubulin inhibitor 21

Cat. No.: B12414472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of Tubulin
inhibitor 21, a compound identified as a potent agent targeting the colchicine-binding site of
tubulin. This document summarizes key quantitative data, details relevant experimental
protocols, and visualizes the inhibitor's mechanism of action and experimental workflows. It is
important to note that the designation "Tubulin inhibitor 21" has been applied to several
distinct chemical entities in scientific literature. This guide focuses on a 3,4,5-trimethoxy-N-
acylhydrazone derivative that has been characterized for its tubulin-binding and polymerization-
inhibiting properties.

Quantitative Data Summary

The following table summarizes the key quantitative data for Tubulin inhibitor 21, a 3,4,5-
trimethoxy-N-acylhydrazone derivative.
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Parameter Value Cell Line/System Reference

Binding Affinity

Binding Constant (K) 5.0 x 107 M-1 Purified tubulin [1]

Inhibition of Tubulin

Polymerization
Not explicitly stated,
IC50 but effective inhibition Purified tubulin [1]
shown
Antiproliferative
Activity
Various human cancer
IC50 22 - 56 nM

cells

Note: The antiproliferative data corresponds to a fused indole derivative also designated as
compound 21, highlighting the need for careful compound identification.

Mechanism of Action: Targeting Microtubule
Dynamics

Tubulin inhibitor 21 exerts its biological effects by interfering with the dynamics of
microtubules, which are essential components of the cytoskeleton involved in cell division,
intracellular transport, and maintenance of cell shape.[3][4]

Signaling Pathway of Tubulin Inhibition

The primary mechanism of action for Tubulin inhibitor 21 involves binding to the colchicine-
binding site on B-tubulin.[1] This interaction inhibits the polymerization of tubulin dimers into
microtubules. The disruption of microtubule dynamics leads to a cascade of cellular events,
culminating in cell cycle arrest and apoptosis.
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Prepare purified tubulin Add Tubulin inhibitor 21 Add tubulin solution Incubate at 37°C to Measure absorbance (340 nm) Analyze data to
solution on ice or control to wells to wells initiate polymerization or fluorescence over time determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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inhibitor-21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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